Cas no 1261547-10-7 (6-(Trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile)

• Product Name: 6-(Trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
• CAS No: 1261547-10-7
• MF: C₁₅H₈F₆N₂
• MW: 330.227844238281
• CID: 4984987
• Update Time: 2025-10-25

6-(Trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

• Inchi： 1S/C15H8F6N2/c16-14(17,18)10-3-1-2-9(8-10)11-4-5-13(15(19,20)21)23-12(11)6-7-22/h1-5,8H,6H2
• InChI Key： ZVKIHXRFIJXEFZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC=C(C(F)(F)F)N=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Additional information on 6-(Trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

Comprehensive Overview of 6-(Trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261547-10-7)

The compound 6-(Trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261547-10-7) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring trifluoromethyl groups and a pyridine-acetonitrile backbone, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the design of kinase inhibitors and other targeted therapies.

One of the most notable aspects of 6-(Trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile is its role in addressing modern challenges in medicinal chemistry. With the rise of personalized medicine and precision agriculture, the demand for fluorinated compounds like this has surged. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity, making it a critical feature in next-generation therapeutics. This compound’s trifluoromethylphenyl moiety is particularly valued for its ability to modulate electronic and steric properties, which is why it is frequently explored in high-throughput screening campaigns.

In addition to its pharmaceutical relevance, CAS No. 1261547-10-7 is also investigated for its potential in material science. The pyridine-acetonitrile framework offers a robust platform for constructing functional materials, such as organic semiconductors and liquid crystals. These applications align with the growing interest in sustainable electronics and green chemistry, as researchers seek alternatives to traditional, less environmentally friendly compounds. The compound’s stability under various conditions further enhances its utility in these cutting-edge applications.

Another area where 6-(Trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile shines is in agrochemical innovation. The trifluoromethyl group is a common motif in modern pesticides and herbicides due to its ability to improve efficacy and reduce environmental persistence. As the agricultural sector shifts toward sustainable pest management, this compound is being studied for its potential to contribute to safer, more effective crop protection solutions. Its mechanism of action and compatibility with integrated pest management (IPM) systems are topics of active research.

The synthesis and characterization of CAS No. 1261547-10-7 require advanced techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound’s purity and consistency, which are critical for reproducible results in both research and industrial settings. The compound’s structure-activity relationship (SAR) is also a focal point for chemists aiming to optimize its properties for specific applications.

Given the increasing emphasis on intellectual property (IP) in the chemical industry, 6-(Trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile is often discussed in the context of patent landscapes and proprietary technologies. Companies and academic institutions are actively filing patents related to its derivatives, highlighting its commercial potential. This trend reflects the broader shift toward innovation-driven R&D, where novel chemical entities play a pivotal role in securing competitive advantages.

In summary, 6-(Trifluoromethyl)-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261547-10-7) is a multifaceted compound with significant implications across multiple industries. Its unique structural features and functional versatility make it a valuable asset in the quest for next-generation pharmaceuticals, advanced materials, and sustainable agrochemicals. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific and industrial innovation.